Cas no 21601-15-0 (1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide)

• Product Name: 1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
• CAS No: 21601-15-0
• MF: C₁₂H₁₈N₆O₂
• MW: 278.310321331024
• CID: 1408708
• PubChem ID: 210740
• Update Time: 2025-04-20

1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide Chemical and Physical Properties

Names and Identifiers

• 1-methyl-N'~4~,N'~5~-di(propan-2-ylidene)-1H-imidazole-4,5-dicarbohydrazide
• 1-methyl-4-N,5-N-bis(propan-2-ylideneamino)imidazole-4,5-dicarboxamide
• DTXSID00175969
• Imidazole di-isopropylcarboxylhydrazide
• 1-Methylimidazole-4,5-dicarboxylic acid bis(isopropylidenehydrazide)
• 5-25-05-00349 (Beilstein Handbook Reference)
• BRN 1589993
• Imidazole-4,5-dicarboxylic acid, 1-methyl-, bis(isopropylidenehydrazide)
• 21601-15-0

• Inchi： 1S/C12H18N6O2/c1-7(2)14-16-11(19)9-10(18(5)6-13-9)12(20)17-15-8(3)4/h6H,1-5H3,(H,16,19)(H,17,20)
• InChI Key： RSERAWPWVPIPQF-UHFFFAOYSA-N
• SMILES： O=C(C1=C(C(N/N=C(\C)/C)=O)N=CN1C)N/N=C(\C)/C

Computed Properties

• Exact Mass: 278.14934
• Monoisotopic Mass: 278.14912384g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 20
• Rotatable Bond Count: 4
• Complexity: 437
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: -0.4
• Topological Polar Surface Area: 101Ų

Experimental Properties

• PSA: 100.74